Cas no 1153976-46-5 (N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1153976-46-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5196288
• PubChem ID: 43534988
• Update Time: 2026-03-05

N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(cyclohexylmethyl)-1-methyl-
• N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H19N3/c1-14-9-11(8-13-14)12-7-10-5-3-2-4-6-10/h8-10,12H,2-7H2,1H3
• InChI Key： CDULDDDMUZSVGM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NCC2CCCCC2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine

N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine, also known by its CAS Registry Number 1153976-46-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring, a methyl group attached to the nitrogen atom at position 1, and a cyclohexylmethyl substituent at position 4. These structural elements contribute to its unique chemical properties and biological functions.

The synthesis of N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored various solvent systems and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising aspects of this compound is its pharmacological profile. Studies have demonstrated that N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine exhibits potent activity against several disease targets, including cancer, inflammation, and neurodegenerative disorders. For instance, recent research has highlighted its ability to inhibit key enzymes involved in tumor progression, such as matrix metalloproteinases (MMPs). This makes it a potential candidate for anti-cancer drug development.

In addition to its therapeutic potential, this compound has also been investigated for its role in agrochemical applications. Certain derivatives of pyrazole rings are known for their pesticidal properties, and preliminary studies suggest that N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine may possess similar characteristics. However, further research is required to fully understand its efficacy and safety profile in agricultural settings.

The physical and chemical properties of CAS No. 1153976-46-5 have been thoroughly characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, stability, and reactivity under different conditions.

From an environmental perspective, the biodegradability and toxicity of N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine have been assessed to ensure compliance with regulatory standards. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental sustainability.

In conclusion, N-(cyclohexylmethyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1153976-46-5) is a versatile compound with a wide range of potential applications in medicine and agriculture. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable asset in ongoing research efforts aimed at developing novel therapeutic agents and agrochemicals.